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Compound of Interest

Compound Name: Bergapten

Cat. No.: B1666803

An In-depth Technical Guide to the Chemical Structure and Physicochemical Properties of
Bergapten

Introduction

Bergapten, also known as 5-methoxypsoralen, is a naturally occurring furanocoumarin, a class
of organic chemical compounds produced by numerous plant species.[1] It is particularly
abundant in the essential oils of citrus fruits, such as bergamot orange, and in various plants
from the Apiaceae (carrot) and Rutaceae (citrus) families.[1] This document provides a
comprehensive overview of the chemical structure and physicochemical properties of
bergapten, intended for researchers, scientists, and professionals in drug development.
Bergapten has garnered significant interest for its diverse pharmacological activities, including
anti-inflammatory, anticancer, and antimicrobial properties.[2][3] It is also utilized in
photochemotherapy for skin disorders like psoriasis and vitiligo due to its photosensitizing
effects when combined with UVA radiation.[4][5]

Chemical Structure and Identification

Bergapten is structurally a derivative of psoralen, characterized by a linear fusion of a furan
ring with a coumarin moiety.[6][7] Specifically, it is psoralen substituted with a methoxy group at
the 5th position.[6] The molecule is nearly planar, which facilitates its intercalation into DNA.[7]

Below are the key chemical identifiers for bergapten:
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Identifier Value

IUPAC Name 4-methoxyfuro[3,2-g]Jchromen-7-one[6]

SMILES COC1=C2C=CC(=0)0OC2=CC3=C1C=C03[6]

inChi INChl=1S/C12H804/c1-14-12-7-2-3-11(13)16-
10(7)6-9-8(12)4-5-15-9/h2-6H,1H3[6]

InChlKey BGEBZHIAGXMEMV-UHFFFAQYSA-N[6]

CAS Number 484-20-8[6]

Molecular Formula C12Hs04[6]

Physicochemical Properties

The physicochemical properties of a compound are critical for its absorption, distribution,
metabolism, and excretion (ADME) profile, and thus for its development as a therapeutic agent.
The key properties of bergapten are summarized in the table below.
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Property Value Source(s)
Molecular Weight 216.19 g/mol [6]1[8]
Grayish-white to pale yellow
Appearance ) ) [6]119]
crystalline solid or powder
Melting Point 188 - 193 °C (sublimes) [4161[8]
Boiling Point ~412-413 °C (estimated) [10]
5 pg/mL; practically insoluble
Water Solubility ) Hd N P Y [6][11]
in boiling water
Soluble in ethanol (~1 mg/mL),
DMSO (~30 mg/mL), and DMF
Solubility in Organic Solvents (~30 mg/mL); slightly soluble in  [6][12]
chloroform, benzene, and
glacial acetic acid
LogP (Octanol-Water Partition
o 2.0-23 [6][11]
Coefficient)
pKa (Strongest Basic) -2.8 (predicted) [13]

Experimental Protocols

Detailed experimental protocols for the determination of bergapten's physicochemical

properties are not always published in detail. However, standard methodologies are typically

employed.

Determination of Melting Point

A standard capillary melting point apparatus is commonly used.
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Melting Point Determination Workflow

Sample Preparation:
A small amount of dry, powdered bergapten is packed into a capillary tube.

:

Apparatus Setup:
The capillary tube is placed in a melting point apparatus with a calibrated thermometer.

:

Heating:
The sample is heated at a controlled rate (e.g., 1-2 °C/min).

:

Observation:
The temperature range is recorded from the point where the first droplet of liquid appears to the point where the entire sample is liquid.

\4

Reporting:
The observed range is reported as the melting point.

Click to download full resolution via product page

Melting Point Determination Workflow

Determination of Solubility

The shake-flask method is a conventional technique for determining the solubility of a
compound in various solvents.

o Preparation: An excess amount of bergapten is added to a known volume of the solvent
(e.g., water, ethanol, DMSO) in a sealed flask.

o Equilibration: The flask is agitated (e.g., using a mechanical shaker) at a constant
temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.
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o Separation: The suspension is filtered or centrifuged to separate the undissolved solid from
the saturated solution.

e Quantification: The concentration of bergapten in the clear, saturated solution is determined
using a suitable analytical method, such as High-Performance Liquid Chromatography
(HPLC) with UV detection. The UV absorbance maxima for bergapten are at 222, 250, 260,
268, and 310 nm.[12][14]

o Calculation: The solubility is expressed in units such as mg/mL or g/L.

Determination of LogP (Octanol-Water Partition
Coefficient)

The shake-flask method is also the standard for experimental LogP determination.
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LogP Determination Workflow (Shake-Flask)

Start:
Prepare water-saturated octanol and octanol-saturated water.

:

Dissolution:
Dissolve a known amount of bergapten in one of the phases.

l

Mixing:
Combine both phases in a flask and shake until equilibrium is reached.

l

Phase Separation:
Allow the mixture to stand until the octanol and aqueous layers are clearly separated. Centrifugation can be used.

l

Quantification:
Measure the concentration of bergapten in each phase using HPLC-UV or a similar method.

;

Calculation:
LogP = log([Bergapten]octanol / [Bergapten]aqueous)
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LogP Determination Workflow

Signaling Pathways Modulated by Bergapten

Bergapten exerts its pharmacological effects by modulating several key intracellular signaling
pathways.[2] These interactions are central to its anti-inflammatory and anti-cancer activities.

PIBK/AKT/GSK-3f3 Signaling Pathway
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Bergapten has been shown to attenuate the PI3K/AKT/GSK-3 signaling pathway, which is
often dysregulated in cancer.[15] By inhibiting this pathway, bergapten can suppress cell
proliferation and induce apoptosis in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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